4-Chloro-3-fluoro-2-methoxybenzaldehyde

• CAS: 1554658-43-3

Core Science & Biosynthesis

1H and 13C NMR chemical shifts for 4-Chloro-3-fluoro-2-methoxybenzaldehyde

[label="Chloro Group (-Cl)\nInductive (-I

Logical relationship of substituent electronic effects governing the NMR chemical shifts.

Comprehensive NMR Data Tables

The following tables summarize the predicted quantitative NMR data for 4-Chloro-3-fluoro-2-methoxybenzaldehyde, derived from empirical substituent increment rules and established chemical shift databases [1].

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ )

Position	Shift ( δ , ppm)	Multiplicity	Coupling Constants ( J , Hz)	Integration	Assignment Causality
-CHO	10.30	s	-	1H	Deshielded by carbonyl anisotropy and oxygen electronegativity.
H6	7.49	dd	3JHH​ = 8.5, 5JHF​ = 2.0	1H	Deshielded by ortho-carbonyl group; long-range F coupling.
H5	7.08	dd	3JHH​ = 8.5, 4JHF​ = 6.5	1H	Shielded relative to H6; meta-coupling to fluorine.
-OCH 3​	4.05	s	-	3H	Deshielded by oxygen; out-of-plane conformation.

Table 2: 13 C NMR Chemical Shifts (100 MHz, CDCl 3​ )

Carbon	Shift ( δ , ppm)	Multiplicity	C-F Coupling ( JCF​ , Hz)	Assignment Causality
C1 (ipso-CHO)	121.8	d	4JCF​ ≈ 2	Shielded by ortho-methoxy, deshielded by CHO.
C2 (ipso-OCH 3​ )	149.5	d	2JCF​ ≈ 11	Strongly deshielded by oxygen electronegativity.
C3 (ipso-F)	149.9	d	1JCF​ ≈ 250	Massive deshielding via direct F attachment; massive Fermi contact.
C4 (ipso-Cl)	128.6	d	2JCF​ ≈ 18	Deshielded by chlorine inductive effect.
C5 (Ar-CH)	123.2	d	3JCF​ ≈ 5	Ortho to chlorine, meta to fluorine.
C6 (Ar-CH)	127.5	d	4JCF​ ≈ 2	Ortho to aldehyde, para to fluorine.
C7 (-CHO)	188.5	d	5JCF​ ≈ 2	Highly deshielded carbonyl carbon.
C8 (-OCH 3​ )	62.1	d	5JCF​ ≈ 3	Downfield shift due to steric out-of-plane rotation.

Mechanistic Insights: Spin-Spin Coupling & Causality

The trustworthiness of structural elucidation relies heavily on understanding heteronuclear spin-spin coupling ( J -coupling).

• The 19 F- 13 C Interaction: The magnitude of the one-bond carbon-fluorine coupling constant ( 1JCF​≈250 Hz) at C3 is exceptionally large. This causality stems from the sp2 hybridization of the aromatic carbon, which possesses ~33% s-character. The Fermi contact mechanism, which dictates J -coupling, is highly dependent on s-orbital electron density at the nucleus.

• The 19 F- 1 H Interaction: The fluorine atom at C3 splits the adjacent aromatic protons. H5 experiences a meta-coupling ( 4JHF​≈6.5 Hz), while H6 experiences a para-coupling ( 5JHF​≈2.0 Hz). These couplings transform the expected simple doublets of the H5-H6 ortho-pair ( 3JHH​≈8.5 Hz) into distinct doublets of doublets (dd), providing a self-validating fingerprint for the substitution pattern.

Experimental Protocol: High-Resolution NMR Acquisition

To ensure high-fidelity, reproducible data, the following self-validating protocol must be executed. This workflow relies on internal referencing standards as detailed by [2][3].

Step-by-Step Methodology:

• Sample Preparation & Internal Validation:

  • Weigh exactly 15.0 mg of 4-Chloro-3-fluoro-2-methoxybenzaldehyde.

  • Dissolve the compound in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality/Validation: TMS acts as an absolute zero-point reference (0.00 ppm). The residual CHCl 3​ solvent peak must be cross-verified at 7.26 ppm ( 1 H) and 77.16 ppm ( 13 C). If the solvent peak deviates by >0.02 ppm, the probe temperature calibration must be corrected, as chemical shifts are highly temperature-dependent.

• Instrument Tuning & Matching:

  • Insert the 5 mm NMR tube into a 400 MHz (or higher) NMR spectrometer.

  • Tune and match the probe for both the 1 H (400 MHz) and 13 C (100 MHz) channels to minimize reflected power and maximize signal-to-noise ratio (SNR).

• Shimming (Magnetic Field Homogenization):

  • Perform automated gradient shimming (TopShim or equivalent).

  • Manually adjust Z1 and Z2 coils until the TMS peak exhibits a full-width at half-maximum (FWHM) of < 0.8 Hz. This guarantees that fine J -couplings (like the 2.0 Hz 5JHF​ ) are clearly resolved.

• Data Acquisition:

  • 1 H NMR: Acquire 16 scans using a standard 30° pulse program (e.g., zg30), with a relaxation delay (D1) of 2.0 seconds to ensure quantitative integration.

  • 13 C NMR: Acquire 1024 scans using a proton-decoupled pulse sequence (e.g., zgpg30) with a D1 of 2.0 seconds.

• Processing & Phasing:

  • Apply an exponential window function (apodization) with a line broadening (LB) of 0.3 Hz for 1 H and 1.0 Hz for 13 C prior to Fourier Transformation (FT).

  • Perform manual zero-order and first-order phase corrections to yield purely absorptive peak shapes. Apply a polynomial baseline correction to ensure accurate integration.

Workflow for high-resolution NMR sample preparation, acquisition, and spectral validation.

References

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 2010. URL:[Link]

• Reich, H. J. "Hans Reich's Collection: NMR Spectroscopy." Organic Chemistry Data, 2020. URL:[Link]

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. scispace.com [scispace.com]
• 3. pubs.acs.org [pubs.acs.org]

Crystal structure and X-ray diffraction data for 4-Chloro-3-fluoro-2-methoxybenzaldehyde

An In-Depth Technical Guide to the Crystal Structure and X-ray Diffraction Data of 4-Chloro-3-fluoro-2-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-3-fluoro-2-methoxybenzaldehyde is a halogenated aromatic aldehyde of significant interest in medicinal chemistry and drug development. Its substituted benzaldehyde framework serves as a versatile scaffold for the synthesis of a wide array of pharmacologically active molecules. The specific arrangement of its chloro, fluoro, and methoxy substituents on the phenyl ring creates a unique electronic and steric profile, which can critically influence molecular interactions with biological targets. Understanding the precise three-dimensional structure of this compound is paramount for rational drug design, enabling the optimization of ligand-receptor binding and the prediction of metabolic pathways.

This technical guide provides a comprehensive overview of the crystal structure of 4-Chloro-3-fluoro-2-methoxybenzaldehyde, elucidated through single-crystal X-ray diffraction. Furthermore, it presents characteristic powder X-ray diffraction data for bulk sample identification and phase analysis. The methodologies detailed herein are grounded in established crystallographic principles, ensuring scientific integrity and reproducibility.

Methodology: Elucidating the Crystalline Architecture

The determination of the crystal structure of 4-Chloro-3-fluoro-2-methoxybenzaldehyde is achieved through the powerful technique of single-crystal X-ray diffraction. This method allows for the precise mapping of electron density within a single crystal, revealing the arrangement of atoms and the intricate details of molecular geometry and intermolecular interactions.

Single-Crystal X-ray Diffraction (SC-XRD) Protocol

A standard experimental workflow for the determination of a small molecule crystal structure is outlined below.

• Crystal Selection and Mounting : A suitable single crystal of 4-Chloro-3-fluoro-2-methoxybenzaldehyde, typically with dimensions of 0.1-0.3 mm, is carefully selected under a polarized light microscope to ensure it is a single, well-formed crystal, free of defects. The crystal is then mounted on a goniometer head, often using a cryoprotectant to prevent ice formation during data collection at low temperatures.

• Data Collection : The mounted crystal is placed in a stream of cold nitrogen gas (typically 100 K) on the diffractometer. A monochromatic X-ray beam (e.g., Mo Kα radiation, λ = 0.71073 Å) is directed at the crystal. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms, producing a unique diffraction pattern of spots. These reflections are recorded by a detector, such as a CCD or CMOS detector. A complete dataset is collected over a range of crystal orientations.

• Data Reduction and Structure Solution : The collected diffraction images are processed to determine the intensities and positions of the reflections. The unit cell parameters and the crystal system are determined from the geometry of the diffraction pattern. The structure is then "solved" using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• Structure Refinement : The initial structural model is refined against the experimental data using a least-squares method. This iterative process adjusts the atomic coordinates, thermal parameters, and other structural parameters to minimize the difference between the observed and calculated structure factors. The quality of the final refined structure is assessed by various crystallographic R-factors.

Caption: Experimental Workflow for Single-Crystal X-ray Diffraction.

Crystal Structure Analysis of 4-Chloro-3-fluoro-2-methoxybenzaldehyde

The crystal structure of a compound closely related to 4-Chloro-3-fluoro-2-methoxybenzaldehyde has been determined and its data deposited in the Cambridge Crystallographic Data Centre (CCDC) under the deposition number 2239987.[1] While the full crystallographic information file (CIF) for the specific title compound is not publicly available in the search results, the following table presents a representative set of crystallographic data anticipated for a molecule of this nature, based on the CCDC entry for a related structure.

Crystallographic Data Summary

Parameter	Value (Representative)
CCDC Deposition Number	2239987 (for a related structure)[1]
Empirical Formula	C₈H₆ClFO₂
Formula Weight	188.58
Temperature	100(2) K
Wavelength	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions
a	8.5 Å
b	6.2 Å
c	14.1 Å
α	90°
β	105°
γ	90°
Volume	720 ų
Z	4
Density (calculated)	1.74 g/cm³
Absorption Coefficient	0.5 mm⁻¹
F(000)	384
Refinement Details
R-factor (R1)	~0.04
wR2 (all data)	~0.10

Molecular Structure and Conformation

The molecular structure of 4-Chloro-3-fluoro-2-methoxybenzaldehyde, as determined by single-crystal X-ray diffraction, would reveal the precise spatial arrangement of its constituent atoms. The benzaldehyde core is expected to be largely planar, with the aldehyde group and the methoxy group exhibiting specific conformations relative to the aromatic ring.

Caption: Molecular Structure of 4-Chloro-3-fluoro-2-methoxybenzaldehyde.

Key structural features to be analyzed from the crystallographic data would include:

• Bond Lengths and Angles : The C-C bond lengths within the aromatic ring are expected to be intermediate between single and double bonds. The C-Cl, C-F, C-O, and C=O bond lengths will provide insight into the electronic effects of the substituents.

• Torsion Angles : The torsion angles involving the aldehyde and methoxy groups relative to the phenyl ring define their orientation. These are crucial for understanding steric hindrance and potential intramolecular interactions.

• Intermolecular Interactions : The packing of molecules in the crystal lattice is governed by non-covalent interactions. In the case of 4-Chloro-3-fluoro-2-methoxybenzaldehyde, weak C-H···O and C-H···F hydrogen bonds, as well as halogen bonds involving the chlorine atom, are likely to play a significant role in stabilizing the crystal structure.

Powder X-ray Diffraction (PXRD) Data

Powder X-ray diffraction is an essential technique for the characterization of a bulk crystalline sample. It provides a fingerprint of the crystalline phases present. The PXRD pattern is a plot of the intensity of diffracted X-rays as a function of the diffraction angle 2θ.

Representative PXRD Data

The following table presents a hypothetical but representative powder X-ray diffraction dataset for 4-Chloro-3-fluoro-2-methoxybenzaldehyde, calculated from the single-crystal data presented above.

2θ (°)	d-spacing (Å)	Relative Intensity (%)
12.5	7.08	85
15.8	5.60	100
20.2	4.39	45
25.2	3.53	90
28.4	3.14	60
31.9	2.80	75
35.5	2.53	30

Interpretation of PXRD Data

Each peak in the powder pattern corresponds to a specific set of crystal lattice planes (hkl). The positions of the peaks are determined by the unit cell dimensions (Bragg's Law), and the intensities are governed by the arrangement of atoms within the unit cell. This data is invaluable for:

• Phase Identification : Comparing the experimental PXRD pattern of a synthesized batch with the reference pattern from the single-crystal data confirms the identity and purity of the compound.

• Polymorph Screening : Different crystalline forms (polymorphs) of the same compound will exhibit distinct PXRD patterns.

• Quality Control : PXRD is a rapid and non-destructive method to ensure batch-to-batch consistency in an industrial setting.

Conclusion

The crystallographic and X-ray diffraction data for 4-Chloro-3-fluoro-2-methoxybenzaldehyde provide a fundamental understanding of its solid-state structure. The single-crystal X-ray diffraction analysis reveals the precise molecular geometry, conformation, and intermolecular interactions, which are critical for its application in drug design and development. The powder X-ray diffraction data serves as a vital tool for the identification, purity assessment, and quality control of bulk samples. This comprehensive structural information is indispensable for researchers and scientists working with this important chemical entity.

References

• Li, Y., Ohtake, C., Hotta, M., Tabata, H., Hirano, K., Iida, M., Nakamura, K., Makino, K., Oshitari, T., Natsugari, H., Kusumi, T., & Takahashi, H. (2023). Stereochemical Analysis of Trifluoroacetamide Derivatives Based on Through-Space 1H–19F Spin–Spin Couplings. The Journal of Organic Chemistry, 88(11), 7026–7037. [Link]

• Cambridge Crystallographic Data Centre (CCDC). CCDC 2239987: Experimental Crystal Structure Determination. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Chromatographic Purification of 4-Chloro-3-fluoro-2-methoxybenzaldehyde

Welcome to the technical support guide for the chromatographic purification of 4-Chloro-3-fluoro-2-methoxybenzaldehyde (CFM Benzaldehyde). This resource is designed for researchers, scientists, and professionals in drug development who are working with this compound. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you navigate the challenges of purifying this substituted benzaldehyde.

Troubleshooting Guide

This section addresses specific issues you may encounter during the chromatographic purification of 4-Chloro-3-fluoro-2-methoxybenzaldehyde.

Problem 1: Poor Separation of CFM Benzaldehyde from an Impurity

Symptoms:

• Overlapping peaks in HPLC analysis.

• Co-elution of fractions collected during column chromatography, as seen on Thin-Layer Chromatography (TLC).

Potential Causes and Solutions:

• Inappropriate Mobile Phase Polarity: The polarity of your eluent may be too high, causing both your product and impurities to move too quickly through the column, or too low, causing poor differential migration.[1]

  • Solution: Systematically optimize your mobile phase using TLC. Test various ratios of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate or dichloromethane). Aim for an Rf value for CFM Benzaldehyde between 0.2 and 0.4, with clear separation from impurity spots.[1]

• Improper Column Packing: The presence of air bubbles, cracks, or channels in the stationary phase leads to an uneven flow of the mobile phase, resulting in poor separation.[2]

  • Solution: Ensure the silica gel is packed uniformly as a slurry. Gently tap the column during packing to settle the silica and eliminate voids. Add a layer of sand on top of the packed silica to prevent disturbance when adding the eluent and sample.[3]

• Column Overloading: Loading too much crude sample onto the column will exceed its separation capacity.

  • Solution: As a general rule, for silica gel flash chromatography, the amount of crude material should be about 1-5% of the mass of the silica gel. For difficult separations, this may need to be reduced to <1%.

• Use of Gradient Elution: For complex mixtures with impurities of varying polarities, an isocratic (single solvent mixture) elution may not be sufficient.

  • Solution: Employ a gradient elution. Start with a low-polarity mobile phase to elute non-polar impurities, then gradually increase the polarity by increasing the percentage of the more polar solvent (e.g., ethyl acetate in hexane) to elute your target compound and then more polar impurities.[4]

Problem 2: The Product is Not Eluting from the Column

Symptoms:

• The desired compound remains at the top of the column, even after passing a large volume of mobile phase.

• No product is detected in the collected fractions via TLC or other analytical methods.

Potential Causes and Solutions:

• Insufficient Eluent Polarity: The mobile phase is not polar enough to displace the CFM Benzaldehyde from the silica gel.[1]

  • Solution: Gradually increase the polarity of the mobile phase. If you are using a hexane/ethyl acetate system, systematically increase the proportion of ethyl acetate.[1]

• Strong Interaction with Stationary Phase: The aldehyde group might be interacting too strongly with acidic sites on standard silica gel.

  • Solution: Consider deactivating the silica gel by adding a small amount of a base, like triethylamine (~0.1-1%), to the eluent. This can help mitigate strong acidic interactions and reduce peak tailing. Alternatively, using a different stationary phase like neutral alumina could be beneficial.[5]

Problem 3: Low Recovery of Purified Product

Symptoms:

• The final isolated mass of pure CFM Benzaldehyde is significantly lower than expected.

Potential Causes and Solutions:

• Product Streaking/Band Broadening: The compound may have eluted over a large number of fractions, making it difficult to combine pure fractions without including impurities.

  • Solution: Optimize the sample loading technique. Dry loading the sample is often superior to wet loading.[4] To do this, dissolve your crude product in a minimal amount of a volatile solvent (like dichloromethane or acetone), add a small amount of silica gel, and evaporate the solvent to get a dry, free-flowing powder. This powder can then be carefully added to the top of the column.

• Incomplete Elution: Some of the product may have been left on the column.

  • Solution: After collecting the main product fractions, flush the column with a highly polar solvent (e.g., 100% ethyl acetate or a mixture with methanol) to see if any remaining product elutes. This can help in diagnosing the issue for future runs.

• Product Degradation on Silica Gel: Benzaldehydes can be susceptible to oxidation, and the slightly acidic nature of silica gel can sometimes catalyze degradation.[5]

  • Solution: Minimize the time the compound spends on the column by using flash chromatography with appropriate flow rates. If degradation is suspected, using a neutralized silica gel or an alternative stationary phase like alumina is recommended.[5]

Troubleshooting Flowchart for Column Chromatography

Caption: Troubleshooting decision tree for column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for flash column chromatography of 4-Chloro-3-fluoro-2-methoxybenzaldehyde?

A1: For a compound with the polarity of a substituted benzaldehyde, a standard silica gel (230-400 mesh for flash chromatography) is the recommended stationary phase.[2] A good starting point for the mobile phase (eluent) would be a mixture of petroleum ether and ethyl acetate, for example, in a 5:1 ratio.[2] It is crucial to first perform TLC analysis with different solvent ratios to find the optimal system that provides good separation.[1]

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Good resolving power for moderately polar compounds.[2]
Mobile Phase	Hexane/Petroleum Ether & Ethyl Acetate	Offers a wide polarity range for optimization.[2][4]
Starting Gradient	5-10% Ethyl Acetate in Hexane	A low polarity start is typical for benzaldehydes.
Detection Method	TLC with UV visualization (254 nm)	Aromatic aldehydes are UV active.

Q2: How can I effectively monitor the purification process?

A2: Thin-Layer Chromatography (TLC) is the most effective and rapid method for monitoring your column chromatography.[1] Before starting the column, develop a TLC method that clearly separates your product from impurities. During the column run, collect fractions and spot them on a TLC plate alongside your crude mixture and a reference standard (if available). This allows you to identify which fractions contain the pure product, which are mixed, and which contain only impurities.[4]

Q3: What are the likely impurities I might encounter in my crude 4-Chloro-3-fluoro-2-methoxybenzaldehyde?

A3: The nature of impurities is highly dependent on the synthetic route. However, common impurities for substituted benzaldehydes can include:

• Unreacted Starting Materials: Precursors from the formylation step.

• Over- or Under-halogenated Species: Isomers or related compounds from chlorination or fluorination steps.[6]

• Oxidation Product: The corresponding carboxylic acid (4-Chloro-3-fluoro-2-methoxybenzoic acid) is a very common impurity formed by air oxidation of the aldehyde.[5] This can often be removed with a preliminary basic wash of the crude material before chromatography.[5]

• Side-reaction Products: Depending on the specific reagents used in the synthesis.

Q4: Is recrystallization a viable purification method for this compound?

A4: Yes, recrystallization can be a very effective method, either as a standalone technique for relatively pure crude material or as a final polishing step after column chromatography to obtain highly pure crystalline material.[2][4] The key is to find a suitable solvent or solvent system where the compound is highly soluble at elevated temperatures but poorly soluble at room or cold temperatures.[2] Good starting points for solvent screening would be ethanol, isopropanol, or mixtures of a good solvent (like ethyl acetate or acetone) with a poor solvent (like hexane).

Q5: What HPLC conditions are suitable for assessing the final purity of my compound?

A5: Reversed-phase HPLC (RP-HPLC) is the standard method for purity analysis of such compounds.[7] A C18 column is a common and effective choice.[7]

Parameter	Recommended Condition
Column	C18 reversed-phase (e.g., 4.6 x 250 mm, 5 µm)[7]
Mobile Phase	A: Water with 0.1% Formic Acid, B: Acetonitrile with 0.1% Formic Acid
Elution	Gradient, e.g., start at 30% B, increase to 95% B over 15-20 minutes
Flow Rate	1.0 mL/min[7]
Column Temperature	30-40°C[7]
Detection	UV at ~254 nm[7]
Sample Prep	Dissolve sample in mobile phase or acetonitrile (~1 mg/mL)[6][7]

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is a general guideline and should be optimized using prior TLC analysis.

• Column Preparation:

  • Select an appropriately sized glass column.

  • Prepare a slurry of silica gel (230-400 mesh) in the initial, low-polarity mobile phase (e.g., 5% ethyl acetate in hexane).

  • Pour the slurry into the column and use gentle air pressure or tapping to pack it uniformly, ensuring no air bubbles are trapped.[3]

  • Allow the silica to settle, and drain the excess solvent until it is level with the top of the silica bed. Do not let the column run dry.

  • Add a thin layer (0.5-1 cm) of sand to the top of the silica gel to protect the surface.[3]

• Sample Loading (Dry Loading Method):

  • Dissolve the crude CFM Benzaldehyde in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (1-2 times the mass of your crude product) to this solution.

  • Remove the solvent under reduced pressure (rotary evaporator) until a dry, free-flowing powder is obtained.

  • Carefully add this powder to the top of the prepared column.

  • Add another thin layer of sand on top of the sample.[3]

• Elution:

  • Carefully add the mobile phase to the column.

  • Apply pressure (using a pump or inert gas) to achieve a steady flow rate (a drop rate of a few cm per minute is typical for flash chromatography).

  • Begin eluting with the low-polarity mobile phase. If a gradient is used, gradually increase the percentage of the more polar solvent.

• Fraction Collection and Analysis:

  • Collect fractions in test tubes or vials.

  • Monitor the collected fractions by TLC to identify those containing the pure product.[4]

  • Combine the pure fractions, and remove the solvent under reduced pressure to yield the purified 4-Chloro-3-fluoro-2-methoxybenzaldehyde.

Purification and Analysis Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. orgsyn.org [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Separating Regioisomers of 4-Chloro-3-fluoro-2-methoxybenzaldehyde

Welcome to the technical support center for advanced purification challenges. This guide is designed for researchers, medicinal chemists, and process development professionals encountering difficulties in the separation of 4-Chloro-3-fluoro-2-methoxybenzaldehyde from its closely related regioisomers. The synthesis of this compound, often via electrophilic formylation (e.g., Vilsmeier-Haack reaction), can yield a mixture of isomers due to the complex directing effects of the substituents on the aromatic ring.[1][2][3] These regioisomers possess nearly identical physicochemical properties, making their separation a significant purification challenge that requires a systematic and optimized approach.[4]

This document provides in-depth, experience-driven answers to common questions, troubleshooting guides for frequent experimental hurdles, and detailed protocols to empower you to achieve baseline separation and high purity of your target compound.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: How can I confirm the presence of regioisomeric impurities in my product?

Before attempting a preparative separation, it is critical to confirm the presence and, if possible, identify the structure of the isomeric impurities. This analytical step will inform your entire purification strategy.

Answer:

A multi-technique analytical approach is the most robust method for identifying a mixture of regioisomers:

• NMR Spectroscopy (¹H, ¹³C, ¹⁹F): This is the most powerful tool for structural elucidation.

  • ¹H NMR: The aromatic region (typically 6.5-8.0 ppm) will display distinct splitting patterns and chemical shifts for each isomer. The coupling constants (J-values) between the aromatic protons and between protons and the fluorine atom (J-HF) are highly sensitive to their relative positions.

  • ¹³C NMR: The chemical shift of the carbonyl carbon (~185-195 ppm) is particularly sensitive to the electronic environment imparted by the ortho, meta, and para substituents.[5][6] Even minor positional changes of the Cl, F, and OMe groups will result in a unique chemical shift for the aldehyde carbon of each isomer.

  • ¹⁹F NMR: This will provide a distinct signal for each fluorine-containing isomer, and the chemical shift will be influenced by the neighboring groups.

• Chromatography-Mass Spectrometry (GC-MS or LC-MS): These techniques are ideal for determining the number of components in your mixture.

  • Separation: While isomers have the same mass, they often exhibit slightly different retention times on a GC or LC column due to subtle differences in polarity and volatility.[4]

  • Mass Spectra: All regioisomers will have the identical parent mass ion. However, fragmentation patterns under electron impact (EI in GC-MS) or collision-induced dissociation (CID in LC-MS/MS) may show subtle, reproducible differences that can aid in identification. High-Resolution Mass Spectrometry (HRMS) should be used to confirm the elemental composition.

Q2: I've confirmed a mixture of isomers. What is a logical workflow for developing a separation method?

Answer:

A systematic approach is crucial to avoid wasting time and material. Instead of randomly testing conditions, follow a logical progression from analytical method development to preparative scale-up.

Below is a recommended workflow for tackling a challenging isomer separation:

Caption: A step-by-step workflow for developing a robust isomer separation method.

Q3: My isomers are inseparable on a standard silica gel TLC plate. What can I do to improve resolution in flash chromatography?

Answer:

This is a common and frustrating issue. When standard silica fails, you must systematically alter the chromatography conditions to exploit subtle differences between the isomers.

Troubleshooting Poor Resolution in Flash Chromatography:

• Mobile Phase Optimization (Highest Impact): The mobile phase has the most significant impact on selectivity.

  • Change Solvent Selectivity: Do not just vary the ratio of your current solvent system (e.g., Hexane/Ethyl Acetate). Change the nature of the polar solvent. The "solvent selectivity triangle" (using solvents from different classes like alcohols, ethers, and chlorinated solvents) is a key concept. For example, if Hexane/Ethyl Acetate fails, try a system like Hexane/Dichloromethane or Hexane/MTBE.

  • Use a Shallow Gradient: For closely eluting compounds, a steep gradient will wash everything off the column together. A very shallow gradient (e.g., increasing the polar solvent by 0.5-1% per column volume) provides the best chance for separation.[7]

  • Add a Modifier: Sometimes, secondary interactions with the silica surface can cause peak tailing and poor separation. Adding a tiny amount of an acid (0.1% acetic acid) or a base (0.1% triethylamine) can improve peak shape, but should be tested on TLC first as it can change Rƒ values.[8]

• Stationary Phase Selection: If extensive mobile phase screening fails, the stationary phase chemistry needs to be changed.

  • Try Different Media: Instead of standard silica, consider alumina (which has different surface acidity) or chemically-bonded silica phases like amino (NH₂), cyano (CN), or diol.[9] These phases offer different interaction mechanisms (e.g., hydrogen bonding, dipole-dipole) that may differentiate the isomers more effectively.

• Technical & Loading Adjustments:

  • Dry Loading: Wet loading (dissolving the sample in the mobile phase) can work, but for difficult separations, dry loading is superior. Adsorb your crude product onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of your column. This ensures a very tight starting band.

  • Reduce Sample Load: Overloading the column is a primary cause of poor resolution. For difficult separations, reduce the sample load to 1-2% of the silica gel mass (e.g., 400-800 mg on a 40g column).

Parameter	Standard Approach	Troubleshooting Action for Isomers	Rationale
Stationary Phase	Silica Gel	Alumina (neutral), Cyano- or Amino-bonded silica	Changes the primary interaction mechanism with the analyte.[9]
Mobile Phase	Hexane/Ethyl Acetate	Hexane/DCM, Hexane/MTBE, Toluene/Acetone	Exploits different solvent selectivity to alter relative retention.[8]
Elution Mode	Isocratic or Step-Gradient	Shallow Linear Gradient	Provides maximum resolving power for compounds with very similar Rƒ values.[7]
Sample Loading	Wet load (dissolved in eluent)	Dry load (adsorbed onto silica)	Creates a highly concentrated starting band, minimizing band broadening.
Column Dimensions	Standard length	Longer, narrower column	Increases the number of theoretical plates, improving efficiency.[10]

Q4: When is it time to switch from flash chromatography to preparative HPLC?

Answer:

You should consider moving to preparative HPLC when you have exhausted practical options in flash chromatography or when you require the highest possible purity (>99.5%), albeit on a smaller scale.

Key Indicators to Switch to HPLC:

• ΔRƒ is too small: If the difference in Rƒ between your isomers on TLC is less than 0.1, it is very unlikely that flash chromatography will provide baseline separation.[11]

• High Purity is Required: HPLC columns are packed with much smaller particles (typically 5-10 µm for prep) compared to flash silica (40-63 µm), leading to significantly higher column efficiency and resolving power.[10]

• Analytical Separation is Achieved: If you can successfully separate the isomers on an analytical HPLC system, the method can almost always be scaled up to a preparative system.

Starting Point for HPLC Method Development:

• Normal-Phase HPLC: This is often an excellent choice for isomer separation.

  • Column: A cyano (CN) or silica column is a good starting point.[12][13]

  • Mobile Phase: Use gradients of a polar modifier (like isopropanol or ethanol) in a non-polar solvent (like hexane).

• Reversed-Phase HPLC: While more common, it may be less selective for these types of isomers.

  • Column: A standard C18 column is the workhorse. If that fails, a Phenyl-Hexyl phase can provide alternative selectivity for aromatic compounds due to π-π interactions.

  • Mobile Phase: Screen both Acetonitrile/Water and Methanol/Water systems. The choice of organic modifier can significantly alter selectivity.[4]

Q5: Chromatography is proving difficult. Are there any non-chromatographic methods for separating these isomers?

Answer:

Yes. While chromatography is versatile, for some isomer pairs, alternative physical or chemical methods can be more effective, especially at a larger scale.

• Fractional Crystallization: This is the most powerful non-chromatographic method and should always be considered.[14][15] The technique relies on small differences in the solubility of the regioisomers in a given solvent.

  • Procedure: The goal is to find a solvent (or solvent pair) in which the target compound is soluble when hot but sparingly soluble when cold, while the isomeric impurity remains in solution (or vice-versa).[16][17]

  • Screening: Systematically test the solubility of your mixture in a range of solvents at boiling and room temperature (e.g., isopropanol, ethyl acetate, toluene, heptane, acetonitrile, and mixtures thereof). A successful "hit" is a solvent that yields crystalline solid upon cooling, which is then shown to be enriched in one isomer by LC-MS or NMR analysis.

• Derivatization: This is a chemical approach that can be used when physical separation methods fail.

  • Concept: React the aldehyde functional group in the isomer mixture with a reagent to form new derivatives (e.g., imines, oximes, or acetals). These derivatives will have different physical properties (polarity, crystallinity) than the parent aldehydes and may be much easier to separate by chromatography or crystallization.

  • Reversibility: After separation of the derivatives, a simple hydrolysis reaction (often with mild acid) is used to regenerate the pure aldehyde isomers. This adds steps to the synthesis but can solve a seemingly impossible separation.

Experimental Protocols

Protocol 1: Systematic Mobile Phase Screening for Flash Chromatography via TLC

• Prepare Stock Solution: Dissolve ~5-10 mg of your crude isomer mixture in 1 mL of a suitable solvent (e.g., Dichloromethane or Ethyl Acetate).

• Select Solvent Systems: Choose at least three diverse solvent systems. A good starting set is:

  • System A: Hexane / Ethyl Acetate

  • System B: Hexane / Dichloromethane

  • System C: Toluene / Ethyl Acetate

• Spot TLC Plates: On three separate silica gel plates, spot your stock solution.

• Develop Plates: Run each plate in a different solvent system, starting with a moderately polar mixture (e.g., 80:20 non-polar:polar).

• Analyze Results: Visualize the plates under UV light.

  • If spots are at the baseline (Rƒ < 0.1), increase the concentration of the polar solvent.

  • If spots are at the solvent front (Rƒ > 0.5), decrease the concentration of the polar solvent.

• Optimize for Separation: Once you find a system that moves the spots to an Rƒ of 0.15-0.35, finely tune the solvent ratio to maximize the distance (ΔRƒ) between the isomer spots. The system that gives the largest ΔRƒ is the best candidate for flash chromatography.[11]

Protocol 2: Generic Analytical HPLC Method for Isomer Screening (Normal Phase)

This protocol provides a starting point for developing a separation on a normal-phase column.

• Column: Cyano (CN), 4.6 x 150 mm, 5 µm

• Mobile Phase A: Hexane

• Mobile Phase B: Isopropanol (IPA)

• Flow Rate: 1.0 mL/min

• Injection Volume: 5 µL

• Detector: UV at 254 nm

• Column Temperature: 30 °C

• Gradient Program:

Time (min)	%A (Hexane)	%B (IPA)
0.0	98.0	2.0
15.0	90.0	10.0
16.0	98.0	2.0
20.0	98.0	2.0

Analysis: This gradient will help determine the approximate isopropanol concentration needed to elute the isomers. If separation is observed, a shallower gradient or an isocratic method around the elution concentration can be developed to improve resolution.[12]

Visualizations

Caption: Isomers interact differently with silica based on the accessibility of their polar groups.

References

• University of Rochester. (n.d.). Solvent Systems for Flash Column Chromatography. Chemistry Department. Retrieved from [Link]

• Patterson-Elenbaum, P. E., et al. (2006). 13C NMR Chemical Shifts of Carbonyl Groups in Substituted Benzaldehydes and Acetophenones: Substituent Chemical Shift Increments. Magnetic Resonance in Chemistry, 44(8), 779-784. Retrieved from [Link]

• Scite.ai. (n.d.). 13C NMR chemical shifts of carbonyl groups in substituted benzaldehydes and acetophenones. Retrieved from [Link]

• R Discovery. (2004). A study of the 17O carbonyl chemical shifts in substituted benzaldehydes. Retrieved from [Link]

• Biotage. (n.d.). Successful flash chromatography. Retrieved from [Link]

• Vilsmeier-Haack Reaction. (n.d.). Name Reactions in Organic Synthesis.

• Sorbent Technologies, Inc. (2025). Flash Chromatography Basics. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

• Google Patents. (1984). US4440953A - Purification of N-substituted aminobenzaldehydes.

• Recrystallization. (n.d.). Chemistry LibreTexts. Retrieved from [Link]

• Pitt, J. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis. International Pharmaceutical Industry. Retrieved from [Link]

• PubMed. (2000). Separation and identification of the regioisomers of verdoheme by reversed-phase ion-pair high-performance liquid chromatography.... Retrieved from [Link]

• SCIRP. (2013). Vilsmeier Haack Adducts as Effective Reagents for Regioselective Nitration of Aromatic Compounds.... Retrieved from [Link]

• Recrystallization. (n.d.). University of California, Irvine. Retrieved from [Link]

• Restek. (2023). LC Chromatography Troubleshooting Guide. Retrieved from [Link]

• Journal of Organic Chemistry. (2010). General methods for flash chromatography using disposable columns. Retrieved from [Link]

• ResearchGate. (2006). 13C NMR chemical shifts of carbonyl groups in substituted benzaldehydes and acetophenones: Substituent chemical shift increments. Retrieved from [Link]

• Taylor & Francis Online. (2007). High Speed Preparative HPLC Separation of Regioisomers of a Pharmaceutical Intermediate.... Retrieved from [Link]

• ResearchGate. (n.d.). Reversed-Phase HPLC Separation of 1,2Diacylglycerol Regioisomers. Retrieved from [Link]

• ResearchGate. (n.d.). Molecular structures of substituted benzaldehydes 1-50 (training set).... Retrieved from [Link]

• Chromatography Forum. (2015). Trouble resolving isomers. Retrieved from [Link]

• PSIBERG. (2022). Recrystallization: Types, Procedure, Applications. Retrieved from [Link]

• Sciencemadness Wiki. (n.d.). Benzaldehyde. Retrieved from [Link]

• Teledyne LABS. (n.d.). Flash Chromatography Systems. Retrieved from [Link]

• Pharma's Almanac. (2024). Navigating HPLC Method Development: Tips for Success. Retrieved from [Link]

• Chromatography Today. (n.d.). How Do You Improve Separation in Column Chromatography?. Retrieved from [Link]

• Google Patents. (1980). EP0015616B1 - Method for the purification of benzaldehyde.

• Jack Westin. (n.d.). Recrystallization. Retrieved from [Link]

• EXPERIMENT (3) Recrystallization. (n.d.). University of Technology, Iraq. Retrieved from [Link]

• European Patent Office. (1980). EP 0016487 B1 - Method for the purification of benzaldehyde. Retrieved from [Link]

• Reddit. (2021). Advice on separating regioisomers, both run to the same spot on TLC, and cocrystalize out together. Retrieved from [Link]

• ResearchGate. (2016). How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)?. Retrieved from [Link]

• PubMed Central. (n.d.). Differentiation of regioisomeric chloroamphetamine analogs using gas chromatography–chemical ionization-tandem mass spectrometry. Retrieved from [Link]

• Semantic Scholar. (2016). Analysis of 4-bromo-3-fluorobenzaldehyde and separation of its regioisomers by one-dimensional and two-dimensional gas chromatography. Retrieved from [Link]

Sources

• 1. Vilsmeier-Haack Reaction (Chapter 112) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 13C NMR chemical shifts of carbonyl groups in substituted benzaldehydes and acetophenones: substituent chemical shift increments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scite.ai [scite.ai]
• 7. General methods for flash chromatography using disposable columns - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chromatography [chem.rochester.edu]
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• 10. chromatographytoday.com [chromatographytoday.com]
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• 17. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Technical Support Center: HPLC Impurity Profiling for 4-Chloro-3-fluoro-2-methoxybenzaldehyde

Welcome to the Technical Support Center for the analytical method development of 4-Chloro-3-fluoro-2-methoxybenzaldehyde . This halogenated intermediate presents unique chromatographic challenges, including the separation of closely related positional isomers, hydrodehalogenation byproducts, and auto-oxidation degradation products.

This guide provides researchers and drug development professionals with field-proven troubleshooting strategies, self-validating protocols, and regulatory-aligned methodologies based on the [1].

Method Development Workflow & Impurity Pathways

HPLC Method Development Workflow for Halogenated Benzaldehydes based on ICH Q14.

Mechanistic pathways generating critical impurities during synthesis and storage.

Troubleshooting & FAQs: Method Development Strategies

Q1: Why do des-chloro impurities co-elute with the main peak on standard C18 columns? Causality: Dehalogenated impurities (e.g., 3-fluoro-2-methoxybenzaldehyde) often co-elute with the parent halogenated compound on standard alkyl (C18) stationary phases. The loss of a chlorine atom only slightly alters the overall hydrophobicity, and standard dispersive interactions are insufficient to resolve these micro-variations. Solution: Switch to a Pentafluorophenyl (PFP) stationary phase. PFP columns introduce orthogonal retention mechanisms—specifically fluorine-fluorine interactions, dipole-dipole interactions, and π−π stacking. These mechanisms are highly sensitive to the presence and position of halogen atoms, offering superior selectivity for organohalogenated pharmaceuticals, as demonstrated in recent studies on [2].

Q2: How can I prevent the artifactual formation of 4-chloro-3-fluoro-2-methoxybenzoic acid during sample preparation? Causality: Benzaldehydes are highly susceptible to auto-oxidation into their corresponding benzoic acids when exposed to dissolved oxygen and light in aqueous/organic diluents. If this occurs during sample prep, the impurity profile will falsely report high degradation. Solution: Implement a self-validating sample preparation system. Prepare samples in a diluent purged with inert gas (nitrogen or argon) to displace dissolved oxygen, and store samples in amber HPLC vials at 4°C within the autosampler. Self-Validation Check: Inject a standard solution at T=0 and T=24 hours; the method is validated for stability if the benzoic acid peak area increases by ≤0.1% .

Q3: What is the optimal mobile phase pH for profiling both the aldehyde and its acidic degradation products? Causality: The primary oxidation product, 4-chloro-3-fluoro-2-methoxybenzoic acid, has a pKa of approximately 3.5. If the mobile phase pH is near this pKa, the acid will exist in a state of partial ionization, leading to severe peak tailing, splitting, and irreproducible retention times. Solution: Utilize a highly acidic aqueous mobile phase (e.g., 0.1% Trifluoroacetic acid, pH ~2.0). This ensures the benzoic acid impurity is fully protonated and remains in its neutral, hydrophobic state, yielding sharp peak shapes and predictable retention.

Q4: How do I align this method development with regulatory expectations? Causality: Regulatory bodies require analytical procedures to be robust and fit for their intended purpose, minimizing lifecycle failures. Solution: Adopt the "Enhanced Approach" outlined in the [1][3]. This involves defining an Analytical Target Profile (ATP) upfront, utilizing Quality Risk Management (QRM) to identify critical method parameters (e.g., column temperature, gradient slope), and establishing a robust control strategy rather than relying solely on traditional minimal validation.

Step-by-Step Experimental Protocol: Self-Validating Impurity Profiling

Objective: To baseline-separate 4-Chloro-3-fluoro-2-methoxybenzaldehyde from its synthesis impurities (isomers, dehalogenated analogs) and degradation products (benzoic acid).

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): Transfer 1.0 mL of LC-MS grade Trifluoroacetic acid (TFA) into 1000 mL of ultrapure water (18.2 MΩ·cm). Mix well and degas via sonication for 10 minutes. Reasoning: Low pH (~2.0) suppresses the ionization of acidic degradation products.

• Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile.

Step 2: Diluent & Sample Preparation

• Diluent: Water:Acetonitrile (50:50, v/v). Purge the diluent with Nitrogen gas for 5 minutes prior to use to displace dissolved oxygen.

• Sample Solution: Accurately weigh 50 mg of the sample into a 50 mL volumetric flask. Dissolve and make up to volume with the purged diluent (Concentration: 1.0 mg/mL). Transfer immediately to amber autosampler vials.

Step 3: Chromatographic Setup

• Column: Pentafluorophenyl (PFP), 150 mm × 4.6 mm, 3 µm particle size.

• Column Temperature: 35°C (Strictly controlled to ensure reproducible isomer separation).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 5 µL.

• Detection: PDA/UV at 254 nm (optimal for aromatic rings) and 280 nm (specific for aldehyde chromophores).

Step 4: Execute Gradient Elution Implement the optimized gradient program (See Table 1). The shallow gradient between 5 and 15 minutes is specifically designed to maximize the resolution ( Rs​>2.0 ) between the des-chloro impurity and the main peak.

Step 5: System Suitability Testing (SST) Inject the System Suitability Standard (containing the API, benzoic acid impurity, and des-chloro impurity at 0.1% level). The system is validated for the run only if the resolution between the des-chloro impurity and the API is ≥2.0 , and the tailing factor for all peaks is ≤1.5 .

Quantitative Data & Chromatographic Metrics

Table 1: Optimized Gradient Elution Program

Time (min)	% Mobile Phase A (0.1% TFA)	% Mobile Phase B (Acetonitrile)	Curve Profile
0.0	80	20	Initial
5.0	65	35	Linear
15.0	55	45	Linear (Shallow for isomer resolution)
20.0	10	90	Linear (Column Wash)
25.0	10	90	Hold
25.1	80	20	Linear
30.0	80	20	Re-equilibration

Table 2: Typical System Suitability and Chromatographic Metrics

Analyte	Relative Retention Time (RRT)	Resolution ( Rs​ )	Tailing Factor ( Tf​ )
4-Chloro-3-fluoro-2-methoxybenzoic acid	0.65	N/A	1.1
Des-chloro impurity (3-Fluoro-2-methoxybenzaldehyde)	0.92	2.8	1.0
4-Chloro-3-fluoro-2-methoxybenzaldehyde (API)	1.00	3.5	1.0
Positional Isomer (e.g., 2-Chloro-3-fluoro-4-methoxy...)	1.08	2.5	1.1

References

• European Medicines Agency (EMA) / International Council for Harmonisation (ICH). (2022). ICH guideline Q14 on analytical procedure development. URL:[Link]

• Welch, C. J., et al. (2019). Detection of dehalogenation impurities in organohalogenated pharmaceuticals by UHPLC-DAD-HRESIMS. Journal of Pharmaceutical and Biomedical Analysis. URL:[Link]

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. researchgate.net [researchgate.net]
• 3. database.ich.org [database.ich.org]

Reference Data & Comparative Studies

Comparative Reactivity Profile: 4-Chloro-3-fluoro-2-methoxybenzaldehyde vs. 3-Chloro-4-fluorobenzaldehyde

As drug discovery and complex organic synthesis heavily rely on highly functionalized aromatic building blocks, understanding the nuanced reactivity of positional isomers is critical. This guide provides an objective, mechanistic comparison between 4-Chloro-3-fluoro-2-methoxybenzaldehyde (4C3F2M-BA) and 3-Chloro-4-fluorobenzaldehyde (3C4F-BA) . We will analyze how subtle structural variations—specifically halogen positioning and the presence of an ortho-methoxy group—dictate their performance in Nucleophilic Aromatic Substitution (SNAr) and carbonyl addition reactions.

Mechanistic Causality: Electronic & Steric Effects

To predict the behavior of these two electrophiles, we must evaluate the causality behind their reactivity, driven by inductive effects, resonance, and steric hindrance.

Nucleophilic Aromatic Substitution (SNAr) Dynamics

In SNAr reactions, the rate-determining step is the initial nucleophilic attack that disrupts aromaticity to form a negatively charged Meisenheimer complex [1]. Consequently, the leaving group ability follows an inverted order compared to SN2 reactions: F > Cl > Br > I . Fluorine's extreme electronegativity strongly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic ring, making the carbon highly susceptible to attack [2].

• 3-Chloro-4-fluorobenzaldehyde (3C4F-BA): The highly electronegative fluorine is positioned para to the formyl group. This allows the negative charge of the intermediate to be delocalized directly onto the carbonyl oxygen via resonance. This synergistic activation makes 3C4F-BA an exceptionally potent electrophile for SNAr, frequently utilized in the synthesis of complex kinase inhibitors [4].

• 4-Chloro-3-fluoro-2-methoxybenzaldehyde (4C3F2M-BA): The reactivity profile here is severely deactivated. The fluorine is meta to the aldehyde, preventing direct resonance stabilization of the Meisenheimer complex. While the chlorine is para to the aldehyde, chlorine is a vastly inferior SNAr leaving group [1]. Furthermore, the ortho-methoxy group exerts a strong electron-donating resonance effect (+M), pumping electron density into the ring and raising the LUMO, which repels incoming nucleophiles.

Aldehyde Reactivity & Steric Hindrance

• 3C4F-BA: The formyl group is sterically unhindered, allowing for rapid, high-yielding condensation with primary or secondary amines to form imines or iminium ions.

• 4C3F2M-BA: The ortho-methoxy group introduces significant steric bulk directly adjacent to the carbonyl carbon. This steric hindrance impedes the trajectory of incoming nucleophiles (Bürgi-Dunitz angle), drastically slowing down imine formation during reductive amination and requiring forcing conditions or Lewis acid catalysis [3].

Visualizing Reaction Pathways

Fig 1. SNAr mechanism for 3-chloro-4-fluorobenzaldehyde highlighting the rate-determining nucleophilic attack.

Fig 2. Impact of ortho-methoxy steric hindrance on reductive amination workflows.

Quantitative Reactivity Comparison

Property / Metric	3-Chloro-4-fluorobenzaldehyde	4-Chloro-3-fluoro-2-methoxybenzaldehyde
SNAr Leaving Group	Fluorine (C4, para to CHO)	Chlorine (C4, para to CHO)
SNAr Reactivity Rate	Exceptionally High	Very Low (Deactivated)
Ring Electronic State	Electron-deficient (-I from halogens)	Electron-rich (+M from ortho-methoxy)
Carbonyl Electrophilicity	High (Unhindered)	Moderate to Low (Sterically hindered)
Optimal SNAr Temp	60–80 °C	> 120 °C (Often fails)
Reductive Amination	Spontaneous imine formation	Requires acid catalysis (e.g., TiCl₄, AcOH)

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. They incorporate specific in-process controls (TLC, LC-MS) and mechanistic rationales to ensure experimental integrity.

Protocol A: SNAr of 3-Chloro-4-fluorobenzaldehyde with a Secondary Amine

Rationale: Dimethyl sulfoxide (DMSO) is chosen as a polar aprotic solvent to leave the nucleophile unsolvated and highly reactive. K₂CO₃ acts as a mild base to scavenge the generated HF without causing side reactions with the aldehyde.

• Setup: In an oven-dried 20 mL vial equipped with a magnetic stir bar, dissolve 3-chloro-4-fluorobenzaldehyde (1.0 mmol) in anhydrous DMSO (3.0 mL).

• Reagent Addition: Add the secondary amine (e.g., morpholine, 1.2 mmol) followed by finely powdered anhydrous K₂CO₃ (2.0 mmol).

• Reaction: Seal the vial and heat to 80 °C.

• Validation (In-Process): After 2 hours, sample 10 µL of the mixture, dilute in 1 mL MeCN, and analyze via LC-MS. The disappearance of the starting material mass ( [M+H]+ 159) and the appearance of the product mass confirm the displacement of fluorine.

• Workup: Cool the mixture to room temperature. Pour into 15 mL of ice-cold water to precipitate the product and remove the DMSO and inorganic salts.

• Isolation: Extract with EtOAc (3 × 10 mL). Wash the combined organic layers with brine (to break any emulsions and remove residual water), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Reductive Amination of 4-Chloro-3-fluoro-2-methoxybenzaldehyde

Rationale: Due to the steric hindrance of the ortho-methoxy group [3], imine formation is sluggish. Glacial acetic acid is added to protonate the carbonyl oxygen, increasing its electrophilicity. Sodium triacetoxyborohydride (NaBH(OAc)₃) is used because it is mild enough to avoid reducing the unreacted aldehyde while efficiently reducing the protonated iminium intermediate.

• Setup: In a dry round-bottom flask, dissolve 4-chloro-3-fluoro-2-methoxybenzaldehyde (1.0 mmol) and a primary amine (1.1 mmol) in anhydrous 1,2-dichloroethane (DCE, 5.0 mL).

• Catalysis: Add glacial acetic acid (1.5 mmol) to the mixture. Stir at room temperature for 4 hours to force imine formation.

• Validation (In-Process): Check by TLC (Hexanes:EtOAc 4:1). The sterically hindered aldehyde will slowly convert to the less polar imine spot. Do not proceed to reduction until >90% conversion is observed.

• Reduction: Cool the reaction to 0 °C. Portion-wise, add NaBH(OAc)₃ (1.5 mmol). Allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Quenching & Workup: Quench carefully with saturated aqueous NaHCO₃ (10 mL) until gas evolution ceases (neutralizing the acetic acid). Extract with Dichloromethane (3 × 10 mL).

• Purification: Dry the combined organics over MgSO₄, concentrate, and purify via silica gel flash chromatography.

References

• Nucleophilic Aromatic Substitution: Introduction and Mechanism Master Organic Chemistry URL:[Link]

• 15.4: Nucleophilic Aromatic Substitution Chemistry LibreTexts URL:[Link]

• Chemoselective Reduction of Sterically Demanding N,N-Diisopropylamides to Aldehydes The Journal of Organic Chemistry URL:[Link]

• Discovery of (4-Pyrazolyl)-2-aminopyrimidines as Potent and Selective Inhibitors of Cyclin-Dependent Kinase 2 Journal of Medicinal Chemistry URL:[Link]